2-Chloro-5-(ethoxymethyl)pyridine
Cat. No. B1602840
Key on ui cas rn:
871829-50-4
M. Wt: 171.62 g/mol
InChI Key: KMFMFXDNNBZACB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
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[CH3:12][CH2:13][OH:14].[Cl:1][c:2]1[n:3][cH:4][c:5]([CH2:8][Cl:9])[cH:6][cH:7]1.[H-:11].[Na+:10]>>[Cl:1][c:2]1[n:3][cH:4][c:5]([CH2:8][O:14][CH2:13][CH3:12])[cH:6][cH:7]1
|
Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCO
|
|
Name
|
|
|
Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
ClCc1ccc(Cl)nc1
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CCOCc1ccc(Cl)nc1
|
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
